Cas no 2172062-81-4 (3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol)
3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol
- EN300-1647348
- 3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
- 2172062-81-4
-
- Inchi: 1S/C12H22N2O2/c1-14-9-2-3-10(14)5-12(16,4-9)11(8-15)6-13-7-11/h9-10,13,15-16H,2-8H2,1H3
- InChI Key: IJHDYIRNLGGNBT-UHFFFAOYSA-N
- SMILES: OC1(CC2CCC(C1)N2C)C1(CO)CNC1
Computed Properties
- Exact Mass: 226.168127949g/mol
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.7Ų
3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647348-0.05g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 0.05g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-0.1g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 0.1g |
$1119.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-0.25g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 0.25g |
$1170.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-0.5g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 0.5g |
$1221.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-1.0g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-2.5g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 2.5g |
$2492.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-5.0g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-10.0g |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1647348-50mg |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 50mg |
$1068.0 | 2023-09-21 | ||
| Enamine | EN300-1647348-100mg |
3-[3-(hydroxymethyl)azetidin-3-yl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol |
2172062-81-4 | 100mg |
$1119.0 | 2023-09-21 |
3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol
Comprehensive Overview of 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol (CAS No. 2172062-81-4)
The compound 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol (CAS No. 2172062-81-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique azetidine and azabicyclo moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a bioactive scaffold for drug development, especially in targeting neurological and metabolic disorders.
One of the key features of this compound is its hydroxymethyl group, which enhances its solubility and bioavailability. This attribute is critical for drug delivery systems, a topic frequently searched by users interested in pharmacokinetics and formulation science. The presence of the 8-methyl-8-azabicyclo[3.2.1]octane core further contributes to its stability and binding affinity, making it a subject of interest in structure-activity relationship (SAR) studies.
In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments for diseases like Alzheimer's and Parkinson's. Searches for terms like "azetidine derivatives in drug discovery" and "azabicyclo compounds for CNS disorders" reflect this trend. 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol aligns perfectly with these research priorities, offering a versatile framework for designing next-generation therapeutics.
The synthesis of this compound involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective hydroxylation. These methods are often explored by chemists seeking to optimize yield and purity, as evidenced by frequent searches for "efficient synthesis of azetidine derivatives". The compound's CAS No. 2172062-81-4 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases.
From a mechanistic perspective, the compound's ability to modulate enzyme activity and receptor interactions has been a focal point of recent studies. Its potential applications in GPCR-targeted therapies and kinase inhibition are particularly noteworthy, as these areas dominate current drug discovery discussions. Users often search for "GPCR modulators with azabicyclo cores", highlighting the relevance of this molecule in cutting-edge research.
In conclusion, 3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol (CAS No. 2172062-81-4) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural complexity and functional versatility make it a valuable subject for ongoing and future research, particularly in the context of neurological and metabolic disease treatment strategies.
2172062-81-4 (3-3-(hydroxymethyl)azetidin-3-yl-8-methyl-8-azabicyclo3.2.1octan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)